Cas no 286371-58-2 (Quinoline, 4-(3-fluoro-4-nitrophenoxy)-6-methoxy-7-(phenylmethoxy)-)
286371-58-2 structure
Product Name:Quinoline, 4-(3-fluoro-4-nitrophenoxy)-6-methoxy-7-(phenylmethoxy)-
CAS No:286371-58-2
MF:C23H17FN2O5
MW:420.389889478683
CID:1435547
PubChem ID:22667134
Update Time:2025-04-20
Quinoline, 4-(3-fluoro-4-nitrophenoxy)-6-methoxy-7-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline, 4-(3-fluoro-4-nitrophenoxy)-6-methoxy-7-(phenylmethoxy)-
- 4-(3-Fluoro-4-nitrophenoxy)-6-methoxy-7-(phenylmethoxy)quinoline
- 7-(Benzyloxy)-4-(3-fluoro-4-nitrophenoxy)-6-methoxyquinoline
- DTXSID601172414
- SCHEMBL1876626
- 286371-58-2
- VBWIXDSYELQNES-UHFFFAOYSA-N
-
- Inchi: 1S/C23H17FN2O5/c1-29-22-12-17-19(13-23(22)30-14-15-5-3-2-4-6-15)25-10-9-21(17)31-16-7-8-20(26(27)28)18(24)11-16/h2-13H,14H2,1H3
- InChI Key: VBWIXDSYELQNES-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)OC1C=CN=C2C=C(C(=CC2=1)OC)OCC1C=CC=CC=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 420.11221
- Monoisotopic Mass: 420.11214981g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 585
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 86.4Ų
Experimental Properties
- PSA: 83.72
Quinoline, 4-(3-fluoro-4-nitrophenoxy)-6-methoxy-7-(phenylmethoxy)- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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